N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(cyclobutylamino)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H25N3O2/c1-2-18(23)22-12-10-14(11-13-22)19(24)21-17-9-4-3-8-16(17)20-15-6-5-7-15/h2-4,8-9,14-15,20H,1,5-7,10-13H2,(H,21,24)
• InChI Key: RJNUPINGWAZUTA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2NC3CCC3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide, also known as CPP-115, is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CPP-115 is a derivative of vigabatrin, an antiepileptic drug, and has been shown to have a similar mechanism of action. In

Mechanism of Action

N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide works by increasing the levels of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is responsible for reducing the activity of neurons, which helps to prevent seizures and reduce anxiety. This compound inhibits the enzyme GABA aminotransferase (GABA-AT), which breaks down GABA in the brain. By inhibiting GABA-AT, this compound increases the levels of GABA in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to increasing GABA levels in the brain, this compound has been shown to reduce glutamate levels, which can contribute to seizures and neurodegeneration. This compound has also been shown to increase the levels of taurine, an amino acid that has neuroprotective effects. In animal studies, this compound has been shown to have a low toxicity profile, making it a promising therapeutic agent.

Advantages and Limitations for Lab Experiments

N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities, making it suitable for use in high-throughput screening assays. It also has a well-defined mechanism of action, which makes it a useful tool for studying the GABAergic system. However, this compound has some limitations, including its low solubility in water and its potential to inhibit other enzymes in addition to GABA-AT.

Future Directions

There are several future directions for research on N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide. One area of interest is the development of this compound as a therapeutic agent for epilepsy, addiction, and cognitive disorders. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans. Another area of interest is the development of new derivatives of this compound that have improved pharmacokinetic properties and selectivity for GABA-AT. Finally, there is interest in using this compound as a tool to study the GABAergic system and its role in neurological disorders.
Conclusion
In conclusion, this compound is a promising compound that has potential as a therapeutic agent for a range of neurological disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it a useful tool for scientific research. Future research on this compound will help to further our understanding of the GABAergic system and its role in neurological disorders, and may lead to the development of new treatments for these conditions.

Synthesis Methods

N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide can be synthesized using a multi-step process that involves the reaction of vigabatrin with a series of reagents to introduce the cyclobutylamino and prop-2-enoyl groups. The final product is obtained through a coupling reaction with piperidine-4-carboxylic acid. The synthesis method of this compound has been optimized to produce a high yield of pure compound, making it suitable for use in scientific research.

Scientific Research Applications

N-[2-(cyclobutylamino)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide has been extensively studied for its potential as a therapeutic agent for a range of neurological disorders, including epilepsy, addiction, and cognitive disorders. In preclinical studies, this compound has been shown to be effective in reducing seizures in animal models of epilepsy. It has also been shown to reduce drug-seeking behavior in animal models of addiction and improve cognitive function in animal models of Alzheimer's disease.